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Compound of Interest

Compound Name: 5-Bromoquinoxalin-6-amine

Cat. No.: B601882

An In-depth Technical Guide to 5-Bromoquinoxalin-6-amine

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthesis of 5-Bromoquinoxalin-6-amine, a key intermediate
in pharmaceutical synthesis. This document is intended for researchers, scientists, and
professionals in the field of drug development and medicinal chemistry.

Molecular Structure and Properties

5-Bromoquinoxalin-6-amine is a heterocyclic organic compound featuring a quinoxaline core,
which is a fusion of a benzene ring and a pyrazine ring.[1] An amino group is attached at the 6-
position and a bromine atom at the 5-position.[1] This substitution pattern is crucial for its role
as a versatile building block in the synthesis of more complex molecules, notably in the
development of pharmaceutical agents.[2]

Canonical SMILES:C1=CC2=NC=CN=C2C(=C1N)Br[3][4]
INChl:InChl=1S/C8H6BrN3/c9-7-5(10)1-2-6-8(7)12-4-3-11-6/h1-4H,10H2[3][4][5]

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of 5-Bromoquinoxalin-6-
amine.
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Property Value Source
Molecular Formula C8H6BIrN3 [3l416117118l
Molecular Weight 224.06 g/mol [B141617118191
Exact Mass 222.97451 Da [31[41[6]
Appearance Yellow solid [61[71[10]
Melting Point 151-153 °C [6][7][10]
Boiling Point 367.0 £ 37.0 °C at 760 mmHg [61[71[10]
Density 1.744 g/cm3 [6][10]

Flash Point 175.8 °C [6][10]
XLogP3 1.2 [31[4]16]
Hydrogen Bond Donor Count 1 [31[41[6]
223:[9% Bond Acceptor 3 E14106]
Topological Polar Surface Area  51.8 A2 [3114]

Applications in Drug Development

5-Bromoquinoxalin-6-amine is a crucial intermediate in the synthesis of various biologically

active molecules.[2] It is notably used in the preparation of Brimonidine, an antiglaucoma

agent.[6][7][9][11] The compound also serves as a scaffold for creating kinase inhibitors, which

are vital in the development of targeted cancer therapies.[2] Its structural features allow for the

synthesis of quinazoline derivatives, a class of compounds with potential applications against

cancer, inflammation, and neurological disorders.[2]

Experimental Protocols: Synthesis of 5-
Bromogquinoxalin-6-amine

Several synthetic routes for 5-Bromoquinoxalin-6-amine have been reported. Below are

detailed methodologies for two common approaches.
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Method 1: Synthesis from 4-Nitro-o-phenylenediamine

This method involves a three-step process: cyclization, reduction (hydrogenation), and
bromination.[12][13][14] The overall yield for this process can reach approximately 77%.[13][14]

Step 1: Cyclization to form 6-Nitroquinoxaline

To a solution of 4-nitro-o-phenylenediamine (39.25 g) in 600 ml of water, add glyoxal (40%
agueous solution, 74 ml) dropwise.[12]

 After the addition is complete, heat the mixture to 100°C under a nitrogen atmosphere and
maintain this temperature for 5 hours.[12]

e Monitor the reaction progress using Thin Layer Chromatography (TLC).[12]
 After cooling, filter the mixture and wash the solid with water.[12]

o Extract the product with dichloromethane, dry the organic phase with magnesium sulfate,
and evaporate the solvent to yield 6-nitroquinoxaline as an orange solid.[12]

Step 2: Reduction to form 6-Aminoquinoxaline

 In a suitable reaction vessel, dissolve 6-nitroquinoxaline (500 mg, 2.86 mmol) in methanol
(20 mL).[15]

e Add 10% Palladium on carbon (Pd/C) catalyst (50 mg).[15]

« Stir the reaction mixture for 4 hours under a hydrogen atmosphere (1 atm).[15] Optimal
conditions for catalytic hydrogenation have also been reported at 70°C and 2 MPa of
pressure for 3 hours, with a catalyst to substrate ratio of 1:20.[13]

» Upon completion, remove the catalyst by filtration through diatomaceous earth.[15]
o Evaporate the solvent from the filtrate to obtain the crude product.[15]

o Purify the residue by silica gel column chromatography to yield 6-aminoquinoxaline as a
yellow solid.[15]
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Step 3: Bromination to form 5-Bromoquinoxalin-6-amine

Dissolve 6-aminoquinoxaline in a halogenated hydrocarbon solvent such as dichloromethane
(CH2CI2).[12][13]

Use a brominating agent like 1,3-dibromo-5,5-dimethylhydantoin (DBDMH). The molar ratio
of the brominating agent to 6-aminoquinoxaline is typically 1:2.[12][14]

Maintain the reaction temperature at approximately 20-25°C.[12][13]
After several hours (e.g., 5 hours), filter the reaction mixture.[12]

Wash the filtrate with water, separate the aqueous phase, and extract it with
dichloromethane.[12]

Combine the organic phases, dry over anhydrous sodium sulfate, and remove the solvent
under reduced pressure to obtain the final product.[12]

Method 2: Direct Bromination of 6-Aminoquinoxaline

This protocol provides an alternative route for the bromination step.

Add 6-aminoquinoxaline (14.52g, 0.10mol) and CuBr2 (2.23g, 0.01mol) to a hydrobromic
acid agueous solution (0.8mol/L, 150mL).[12]

Bubble oxygen or air through the solution while maintaining the temperature at 90-95°C for 4
hours.[12]

Cool the reaction solution to room temperature.[12]
Adjust the pH of the system to 9 using a 20% NaOH solution.[12]

Extract the product with dichloromethane (90mL) and wash with purified water (2 x 50mL).
[12]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under
reduced pressure.[12]
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e Dry the resulting product under vacuum at 40°C to yield 5-Bromoquinoxalin-6-amine.[12]

Logical Workflow Visualization

The following diagram illustrates the synthesis pathway of 5-Bromoquinoxalin-6-amine
starting from 4-Nitro-o-phenylenediamine.

Starting Material

. Glyoxal, DBDMH,
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| 5-Bromoquinoxalin-6-amine
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Click to download full resolution via product page

Caption: Synthetic route to 5-Bromoquinoxalin-6-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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